4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

• IUPAC Name: 4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-1,5-dimethyl-2-phenylpyrazol-3-one
• InChI: InChI=1S/C22H25FN4O/c1-17-21(22(28)27(24(17)2)20-6-4-3-5-7-20)16-25-12-14-26(15-13-25)19-10-8-18(23)9-11-19/h3-11H,12-16H2,1-2H3
• InChI Key: QBPMDXPNZZGGES-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CN3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C22H25FN4O
• Molecular Weight: 380.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a piperazine ring, and a pyrazolone ring. These groups are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazolone ring, a piperazine ring, and a fluorophenyl group. The exact 3D structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrazolone ring, the piperazine ring, and the fluorophenyl group. Each of these groups can participate in different types of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorophenyl group could increase its lipophilicity, potentially affecting its solubility and distribution in the body.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many compounds with similar structures exhibit a wide range of biological activities.